
1-Phenyl-2-Propanol: A Comprehensive
Technical Guide to Safety and Handling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Phenyl-2-propanol

Cat. No.: B048451 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety and handling precautions for

1-phenyl-2-propanol. The information is compiled and presented to meet the needs of

laboratory personnel, ensuring safe usage and emergency preparedness.

Chemical and Physical Properties
1-Phenyl-2-propanol is a clear, colorless liquid.[1] A summary of its key physical and chemical

properties is presented in Table 1 for easy reference. Understanding these properties is crucial

for safe handling and storage.
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Property Value

Molecular Formula C9H12O

Molecular Weight 136.19 g/mol [2]

Boiling Point 219-221 °C (lit.)[3]

Density 0.973 g/mL at 25 °C (lit.)[3]

Flash Point 85 °C / 185 °F (closed cup)[3][4]

Refractive Index n20/D 1.522 (lit.)[3]

Vapor Pressure 0.01 mmHg[2]

Autoignition Temperature Not available

Appearance Colorless liquid[5]

Solubility Does not mix with water[5]

Toxicological Data
While comprehensive toxicological data is not readily available in all safety data sheets,

existing information indicates that 1-phenyl-2-propanol may be harmful if swallowed and can

cause irritation.[2][5] In intraperitoneal lethal-dose studies in mice, it has been shown to cause

ataxia.[1][2]

Toxicity Metric Value Species

LD50 (Intraperitoneal) 520 mg/kg Mouse[1][2]

Note: Detailed experimental protocols for the determination of this value are not provided in the

source documents. For such information, consulting specialized toxicological studies is

recommended.

Hazard Identification and GHS Classification
1-Phenyl-2-propanol is classified as a combustible liquid.[4]
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GHS Hazard Statements:

H227: Combustible liquid

H302: Harmful if swallowed[2]

H315: Causes skin irritation[6]

H319: Causes serious eye irritation[6]

H335: May cause respiratory irritation[6]

GHS Precautionary Statements:

P210: Keep away from heat, sparks, open flames, and hot surfaces. — No smoking.

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[6]

P264: Wash skin thoroughly after handling.[6]

P270: Do not eat, drink or smoke when using this product.[2]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[4][6]

P301+P317: IF SWALLOWED: Get medical help.[2]

P302+P352: IF ON SKIN: Wash with plenty of water.[6]

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[6]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[6]

P403+P235: Store in a well-ventilated place. Keep cool.

P501: Dispose of contents/container to an approved waste disposal plant.

Handling and Storage
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Proper handling and storage are paramount to ensure safety in a laboratory setting.

Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[5][6]

Avoid all personal contact, including inhalation of vapors.[5]

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.[4][6]

Keep away from heat, sparks, open flames, and other ignition sources.[4][5]

Use non-sparking tools to prevent ignition from static discharge.[6]

Wash hands thoroughly with soap and water after handling.[5]

Do not eat, drink, or smoke in areas where the chemical is handled.[5]

Storage:

Store in a cool, dry, and well-ventilated area.[4][5]

Keep containers tightly closed when not in use.[4][5]

Store away from incompatible materials such as strong oxidizing agents and strong acids.[5]

Protect containers from physical damage.[5]

Personal Protective Equipment (PPE)
The following PPE is recommended when handling 1-phenyl-2-propanol:
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PPE Category Specification

Eye/Face Protection

Wear tightly fitting safety goggles or a face

shield (conforming to EN166 or NIOSH

standards).[6][7]

Skin Protection

Wear chemical-resistant gloves (e.g., nitrile

rubber) and appropriate protective clothing to

prevent skin exposure.[6][7]

Respiratory Protection

If ventilation is inadequate, use a NIOSH-

approved respirator with an organic vapor

cartridge.[6][7]

Emergency Procedures
First-Aid Measures
In case of exposure, follow these first-aid measures and seek medical attention.
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Exposure Route First-Aid Protocol

Inhalation

Remove the victim to fresh air. If breathing is

difficult, administer oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[6][7]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. If skin irritation

persists, seek medical attention.[4][6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[4][6]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a poison control

center or doctor immediately.[6][7]

Fire-Fighting Measures
1-Phenyl-2-propanol is a combustible liquid.

Suitable Extinguishing Media: Use alcohol-stable foam, dry chemical powder, carbon

dioxide, or water spray. For large fires, water spray or fog is recommended.[5]

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.

Specific Hazards: Heating may cause containers to expand or rupture violently.[5]

Combustion may produce toxic fumes of carbon monoxide and carbon dioxide.[5]

Protective Equipment: Firefighters should wear full body protective clothing and self-

contained breathing apparatus (SCBA).[4][5]
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Accidental Release Measures
In the event of a spill, follow these procedures to minimize hazards.

Personal Precautions: Remove all sources of ignition.[5] Evacuate unnecessary personnel.

Wear appropriate PPE, including respiratory protection, gloves, and eye protection.[5][6]

Ensure adequate ventilation.[4]

Environmental Precautions: Prevent the spill from entering drains or waterways.[5]

Containment and Cleanup: For minor spills, contain and absorb the spill with an inert

material such as sand, earth, or vermiculite.[5] Place the absorbed material in a suitable,

labeled container for disposal.[5] For major spills, clear the area and move upwind.[5] Alert

emergency responders.[5]

Disposal Considerations
All waste, including contaminated absorbent materials and PPE, must be handled in

accordance with local, state, and federal regulations.[5] Dispose of chemical waste through a

licensed professional waste disposal service.[8] Do not dispose of it down the drain.[5]

Visual Workflow Guides
The following diagrams illustrate the logical workflows for handling spills and first-aid

emergencies involving 1-phenyl-2-propanol.
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Figure 1: 1-Phenyl-2-Propanol Spill Response
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Figure 2: First Aid for 1-Phenyl-2-Propanol Exposure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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